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Compound of Interest

Compound Name: Pyruvate Carboxylase-IN-4

Cat. No.: B15611030 Get Quote

For researchers and scientists at the forefront of drug development, the safe and effective

handling of novel chemical compounds is paramount. This guide provides essential safety and

logistical information for Pyruvate Carboxylase-IN-4 (PC-IN-4), a potent and competitive

inhibitor of Pyruvate Carboxylase. Adherence to these procedures is critical to ensure personal

safety and maintain the integrity of your research.

Compound Identification and Properties

A clear understanding of the compound's properties is the first step in safe handling.

Property Value

Chemical Name Pyruvate Carboxylase-IN-4

CAS Number 2369048-06-4

Molecular Formula C₁₂H₉NO₃

Molecular Weight 215.20 g/mol

Appearance Solid powder (specific color may vary)

Storage Temperature
Store tightly closed in a dry, cool, and well-

ventilated place.[1]
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Immediate Safety and Personal Protective
Equipment (PPE)
Given that the toxicological properties of Pyruvate Carboxylase-IN-4 have not been fully

elucidated, a cautious approach is necessary.[1] Treat this compound as potentially hazardous

upon inhalation, ingestion, and skin contact. The following personal protective equipment is

mandatory when handling PC-IN-4.

Minimum PPE Requirements:

Body Protection: A flame-resistant lab coat is required. Ensure it is fully buttoned.

Eye and Face Protection: Tightly fitting safety goggles are the minimum requirement.[1] A

face shield should be worn in addition to goggles when there is a risk of splashes or aerosol

generation.

Hand Protection: Chemical-impermeable gloves, such as nitrile gloves, must be worn.[1] For

extended handling or when direct contact is likely, consider double-gloving or using thicker,

chemical-resistant gloves.

Respiratory Protection: For operations that may generate dust or aerosols, such as weighing

or preparing stock solutions, a NIOSH-approved respirator is necessary. This should be used

within the context of a comprehensive respiratory protection program.

Footwear: Closed-toe shoes are mandatory in the laboratory.

Operational Plans: From Receipt to Disposal
A systematic approach to the entire lifecycle of the chemical in the laboratory minimizes risk.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the compound name and any hazard

warnings.
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Store the container in a designated, well-ventilated, cool, and dry area away from

incompatible materials.[1]

Handling and Experimental Use (General Protocol):

This standard operating procedure outlines the general steps for safely handling a potent,

powdered small molecule inhibitor like Pyruvate Carboxylase-IN-4.

Preparation:

Designate a specific area for handling the compound, preferably within a chemical fume

hood or other ventilated enclosure.

Ensure all necessary PPE is donned correctly before handling the primary container.

Have spill cleanup materials readily available.

Weighing the Compound:

Perform all weighing operations within a certified chemical fume hood or a balance

enclosure to prevent the inhalation of fine powders.

Use anti-static weighing dishes to minimize the dispersal of the powder.

Carefully transfer the desired amount of the compound using a clean spatula. Avoid

creating dust.

Preparing Stock Solutions:

Add the solvent to the powdered compound slowly to avoid splashing.

Ensure the container is securely capped before mixing or vortexing.

If sonication is required, ensure the container is properly sealed and monitor for any leaks.

Use in Experiments:
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When adding the compound to cell cultures or reaction mixtures, do so in a manner that

minimizes the generation of aerosols.

All subsequent experimental steps involving the compound should be performed with the

appropriate PPE.

Spill Management:

In the event of a spill, evacuate personnel from the immediate area.[1] For a small spill, and

only if you are trained to do so, follow these steps:

Wear appropriate PPE, including respiratory protection.

Cover the spill with an inert absorbent material.

Carefully collect the absorbed material into a sealable container for hazardous waste.[1]

Clean the spill area with a suitable decontaminating solution.

For large spills, evacuate the laboratory and contact your institution's environmental health

and safety department immediately.

Disposal Plan:

All waste containing Pyruvate Carboxylase-IN-4, including empty containers, contaminated

PPE, and experimental waste, must be disposed of as hazardous chemical waste.[1] Follow all

local, state, and federal regulations for hazardous waste disposal. Do not discharge the

chemical into drains or the environment.[1]

Mandatory Visualizations
Signaling Pathway Inhibition

Pyruvate carboxylase is a key enzyme in metabolism, catalyzing the conversion of pyruvate to

oxaloacetate. This is an anaplerotic reaction, meaning it replenishes intermediates of the TCA

(Krebs) cycle.[2][3] Oxaloacetate is also a crucial substrate for gluconeogenesis, the process of

generating glucose.[2][4] Pyruvate Carboxylase-IN-4 inhibits this critical step.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15611030?utm_src=pdf-body-img
https://www.benchchem.com/product/b15611030?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/sds/217697283339190301/T88049
https://en.wikipedia.org/wiki/Pyruvate_carboxylase
https://grokipedia.com/page/Pyruvate_carboxylase
https://diabetesjournals.org/diabetes/article/67/Supplement_1/1882-P/54716/Pyruvate-Carboxylase-Is-Required-for-Hepatic
https://www.benchchem.com/product/b15611030#personal-protective-equipment-for-handling-pyruvate-carboxylase-in-4
https://www.benchchem.com/product/b15611030#personal-protective-equipment-for-handling-pyruvate-carboxylase-in-4
https://www.benchchem.com/product/b15611030#personal-protective-equipment-for-handling-pyruvate-carboxylase-in-4
https://www.benchchem.com/product/b15611030#personal-protective-equipment-for-handling-pyruvate-carboxylase-in-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611030?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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